Cas no 7697-49-6 (9H-Purin-6-amine,9-(2-deoxy-b-D-erythro-pentopyranosyl)- (9CI))

• Product Name: 9H-Purin-6-amine,9-(2-deoxy-b-D-erythro-pentopyranosyl)- (9CI)
• CAS No: 7697-49-6
• MF: C₁₀H₁₃N₅O₃
• MW: 251.241921186447
• CID: 574439
• PubChem ID: 269843
• Update Time: 2025-04-19

9H-Purin-6-amine,9-(2-deoxy-b-D-erythro-pentopyranosyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 9H-Purin-6-amine,9-(2-deoxy-b-D-erythro-pentopyranosyl)- (9CI)
• 6-methylpurine-2'-deoxyriboside
• 9-(2-deoxypentopyranosyl)-9h-purin-6-amine
• AC1L6NCF
• AC1Q4X8I
• AR-1H4962
• CTK0I3599
• NSC111359
• NSC113941
• 6-(6-Amino-9H-purin-9-yl)tetrahydro-2H-pyran-3,4-diol
• 7697-49-6
• DTXSID30998244
• NSC-113941
• 6-(6-aminopurin-9-yl)oxane-3,4-diol
• 6-(6-amino-9H-purin-9-yl)oxane-3,4-diol
• NSC-111359
• DTXSID10296775
• 17434-50-3

• Inchi： 1S/C10H13N5O3/c11-9-8-10(13-3-12-9)15(4-14-8)7-1-5(16)6(17)2-18-7/h3-7,16-17H,1-2H2,(H2,11,12,13)
• InChI Key： NCOXWUCHLQRZJI-UHFFFAOYSA-N
• SMILES： O1CC(C(CC1N1C=NC2C(N)=NC=NC1=2)O)O

Computed Properties

• Exact Mass: 251.10200
• Monoisotopic Mass: 251.10183929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 119Ų

Experimental Properties

• PSA: 119.31000
• LogP: -0.36960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines 6-aminopurines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives 6-aminopurines